Cas no 5492-69-3 (Tetraethylammonium periodate)

• Product Name: Tetraethylammonium periodate
• CAS No: 5492-69-3
• MF: C₈H₂₀INO₄
• MW: 321.153175354004
• CID: 377982
• PubChem ID: 57653063
• Update Time: 2025-06-29

Tetraethylammonium periodate Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium periodate
• Tetraethylammonium(Meta)Periodate
• tetraethylazanium,periodate
• EINECS 226-824-2
• N,N,N-Triethylethanaminium salt with periodic acid
• A937452
• NS00081009
• DTXSID00203433
• 5492-69-3
• SCHEMBL7338578
• Tetraethylammonium (meta)periodate
• Tetra ethyl ammonium periodate
• tetraethylazanium;periodate
• FT-0698574

• MDL： MFCD00043182
• Inchi： 1S/C8H20N.IO4/c1-5-9(6-2,7-3)8-4;2-1(3,4)5/h5-8H2,1-4H3;/q+1;-1
• InChI Key： HCYCHKHNVAWWCD-UHFFFAOYSA-N
• SMILES： [I+3]([O-])([O-])([O-])[O-].[N+](CC)(CC)(CC)CC

Computed Properties

• Exact Mass: 321.04400
• Monoisotopic Mass: 321.043701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.3

Experimental Properties

• Melting Point: ~170 °C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 74.27000
• LogP: 2.29330

Tetraethylammonium periodate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：III
• HazardClass：4.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic periodates

Additional information on Tetraethylammonium periodate

Tetraethylammonium Periodate: A Comprehensive Overview

Tetraethylammonium periodate, also known as TEAP, is a compound with the CAS number 5492-69-3. It is a salt consisting of the tetraethylammonium cation and the periodate anion. This compound has garnered significant attention in recent years due to its unique properties and versatile applications in various fields of chemistry and materials science.

The molecular structure of TEAP is characterized by the tetraethylammonium cation, which is a quaternary ammonium salt with four ethyl groups attached to a central nitrogen atom. The periodate anion, on the other hand, is a polyatomic ion with the formula IO₆⁻. The combination of these two ions results in a compound that exhibits both ionic and covalent bonding characteristics, making it highly stable under various conditions.

One of the most notable properties of Tetraethylammonium periodate is its high solubility in polar solvents such as water and methanol. This property makes it an ideal candidate for use in solution-based chemical reactions. Additionally, TEAP has been found to exhibit strong oxidizing capabilities, which have been leveraged in numerous chemical synthesis processes.

In recent years, researchers have explored the use of Tetraethylammonium periodate in the field of electrochemistry. Studies have shown that this compound can act as an effective oxidizing agent in redox reactions, making it a promising candidate for applications in energy storage devices such as batteries and supercapacitors. Furthermore, its ability to facilitate electron transfer processes has led to its use in the development of novel electrocatalysts.

The synthesis of Tetraethylammonium periodate typically involves the reaction of tetraethylammonium hydroxide with periodic acid (HIO₄). This reaction produces the desired salt along with water as a byproduct. The process is straightforward and can be carried out under mild conditions, making it suitable for large-scale production.

In terms of applications, TEAP has found utility in various areas including organic synthesis, analytical chemistry, and materials science. In organic synthesis, it is often used as an oxidizing agent to convert alcohols into ketones or carboxylic acids. Its ability to selectively oxidize specific functional groups makes it highly valuable in this context.

In analytical chemistry, Tetraethylammonium periodate has been employed as a reagent for the determination of trace metals in environmental samples. Its strong oxidizing properties enable it to effectively extract metals from complex matrices, making it a useful tool in environmental monitoring.

The latest research on Tetraethylammonium periodate has focused on its potential applications in nanotechnology and materials science. Scientists have investigated its role in the synthesis of metal-organic frameworks (MOFs) and other nanomaterials. These studies have revealed that TEAP strong> can act as a template or directing agent during the formation of these materials, leading to the creation of highly porous and structured frameworks with potential applications in gas storage and catalysis.

In addition to its chemical applications, recent studies have also explored the biological effects of < strong>Tetraethylammonium periodate< / strong>. Researchers have examined its impact on cellular systems and found that it exhibits selective cytotoxicity towards certain types of cancer cells. This discovery has opened up new avenues for its potential use in anticancer therapies.

The stability and reactivity of< strong>Tetraethylammonium periodate< / strong> under various conditions have also been extensively studied. These investigations have provided valuable insights into its behavior in different chemical environments, enabling researchers to optimize its use in various applications.

In conclusion,< strong>Tetraethylammonium periodate< / strong>, with its unique properties and diverse applications, continues to be an important compound in modern chemistry and materials science.
As research progresses,< strong>CAS No 5492-69-3< / strong>will likely find even more innovative uses across various disciplines.